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Compound of Interest

Compound Name: (Z)-Indirubin-d4

Cat. No.: B12413929

Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth technical overview of (Z)-Indirubin-d4, a deuterated analog of the potent kinase inhibitor

(Z)-Indirubin. This guide covers its fundamental properties, mechanism of action, relevant

signaling pathways, and detailed experimental protocols.

Core Compound Data
(Z)-Indirubin-d4 is a stable isotope-labeled version of (Z)-Indirubin, an active component

isolated from traditional Chinese medicinal preparations. The incorporation of deuterium atoms

provides a valuable tool for various research applications, including metabolic studies and use

as an internal standard in quantitative analyses.
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Property Value Citation(s)

CAS Number 906748-38-7 [1][2]

Molecular Formula C₁₆H₆D₄N₂O₂ [2]

Molecular Weight 266.29 g/mol [2]

Appearance Burgundy Solid

Parent Compound (Z)-Indirubin [1]

Mechanism of Action and Biological Targets
Indirubin and its derivatives are potent inhibitors of several key protein kinases involved in cell

cycle regulation and signaling. The primary mechanism of action is the competitive binding to

the ATP-binding site of these kinases.

Key Molecular Targets:

Cyclin-Dependent Kinases (CDKs): Indirubins are well-established inhibitors of CDKs, which

are crucial for cell cycle progression. By inhibiting CDKs, indirubins can induce cell cycle

arrest, primarily at the G1/S and G2/M phases, and subsequently trigger apoptosis.

Glycogen Synthase Kinase-3β (GSK-3β): This kinase is a key component of multiple

signaling pathways, including the Wnt/β-catenin pathway, and is involved in a wide range of

cellular processes such as metabolism, proliferation, and apoptosis.

The inhibitory activity of indirubin derivatives against various kinases has been quantified,

providing insights into their therapeutic potential.
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Target Kinase Inhibitor IC₅₀ (nM) Citation(s)

CDK1/cyclin B Indirubin-5-sulfonate 55

CDK2/cyclin A Indirubin-5-sulfonate 35

CDK2/cyclin E Indirubin-5-sulfonate 150

CDK4/cyclin D1 Indirubin-5-sulfonate 300

CDK5/p35 Indirubin-5-sulfonate 65

CDK1/cyclin B Indirubin-3'-monoxime 180

CDK2/cyclin A Indirubin-3'-monoxime 440

CDK2/cyclin E Indirubin-3'-monoxime 250

CDK4/cyclin D1 Indirubin-3'-monoxime 3330

CDK5/p35 Indirubin-3'-monoxime 65

Signaling Pathways Modulated by Indirubins
Indirubins exert their cellular effects by modulating several critical signaling pathways.

Understanding these pathways is essential for elucidating the full therapeutic potential of (Z)-
Indirubin-d4.

CDK Inhibition and Cell Cycle Arrest
Indirubins directly inhibit the activity of CDK-cyclin complexes, preventing the phosphorylation

of key substrates required for cell cycle progression, such as the retinoblastoma protein (pRb).

This leads to cell cycle arrest and can ultimately induce apoptosis.
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CDK Inhibition Pathway by (Z)-Indirubin-d4

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a critical regulator of cell survival, proliferation, and growth. Indirubins

have been shown to modulate this pathway, contributing to their anti-cancer effects.
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Modulation of the PI3K/Akt Pathway by (Z)-Indirubin-d4
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MAPK/ERK Signaling Pathway
The MAPK/ERK pathway is another crucial signaling cascade that regulates cell proliferation,

differentiation, and survival. Indirubins can also interfere with this pathway.
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Interference of (Z)-Indirubin-d4 with the MAPK/ERK Pathway

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following are key

experimental protocols relevant to the study of (Z)-Indirubin-d4.

Cell Cycle Analysis by Flow Cytometry
This protocol details the use of propidium iodide (PI) staining and flow cytometry to analyze the

effect of (Z)-Indirubin-d4 on the cell cycle distribution of a given cell line.

Materials:

Cell line of interest (e.g., HeLa, MCF-7)

Complete cell culture medium

(Z)-Indirubin-d4

Phosphate Buffered Saline (PBS)

Trypsin-EDTA

70% Ethanol (ice-cold)

PI/RNase A staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

Flow cytometer

Procedure:

Cell Seeding: Seed cells in 6-well plates to achieve 50-60% confluency at the time of

treatment.

Treatment: Prepare a stock solution of (Z)-Indirubin-d4 in a suitable solvent (e.g., DMSO).

Dilute in culture medium to desired final concentrations. Include a vehicle control. Treat cells
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for a specified duration (e.g., 24, 48, or 72 hours).

Cell Harvesting: Harvest cells by trypsinization. Centrifuge at 300 x g for 5 minutes.

Fixation: Wash the cell pellet with cold PBS. Resuspend in 500 µL of cold PBS and, while

vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise. Incubate on ice for at least 30

minutes.

Staining: Centrifuge the fixed cells at 500 x g for 5 minutes. Wash the pellet with PBS.

Resuspend the pellet in 500 µL of PI/RNase A staining solution and incubate in the dark at

room temperature for 30 minutes.

Flow Cytometry Analysis: Analyze samples on a flow cytometer. Use appropriate software to

determine the percentage of cells in G0/G1, S, and G2/M phases.

CDK2 Inhibition Assay
This radioactive filter-binding assay is used to determine the inhibitory activity of (Z)-Indirubin-
d4 against CDK2/Cyclin A.

Materials:

Recombinant active CDK2/Cyclin A enzyme

Histone H1 substrate

5X Kinase Assay Buffer

[γ-³²P]ATP

(Z)-Indirubin-d4 stock solution

P81 phosphocellulose paper

0.75% Phosphoric acid

Scintillation counter

Procedure:
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Reaction Setup: Prepare a reaction mixture containing Kinase Assay Buffer, Histone H1, and

CDK2/Cyclin A enzyme.

Inhibitor Addition: Add varying concentrations of (Z)-Indirubin-d4 to the reaction mixture.

Include a no-inhibitor control.

Initiate Reaction: Start the kinase reaction by adding [γ-³²P]ATP. Incubate at 30°C for a

specified time (e.g., 15-30 minutes).

Stop Reaction & Spotting: Stop the reaction and spot an aliquot of each reaction mixture

onto P81 phosphocellulose paper.

Washing: Wash the papers multiple times with 0.75% phosphoric acid to remove

unincorporated [γ-³²P]ATP.

Quantification: Measure the radioactivity on the papers using a scintillation counter.

Data Analysis: Calculate the percentage of inhibition for each concentration of (Z)-Indirubin-
d4 and determine the IC₅₀ value.

Apoptosis Assay using Annexin V Staining
This flow cytometry-based assay detects apoptosis by identifying the externalization of

phosphatidylserine on the cell membrane using Annexin V.

Materials:

Treated and control cells

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and

Binding Buffer)

PBS

Flow cytometer

Procedure:
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Cell Preparation: Harvest cells after treatment with (Z)-Indirubin-d4.

Washing: Wash cells twice with cold PBS.

Resuspension: Resuspend cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of

Propidium Iodide.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within

1 hour. Differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blotting for MAPK/ERK Pathway Analysis
This protocol is for analyzing changes in the phosphorylation status of key proteins in the

MAPK/ERK pathway following treatment with (Z)-Indirubin-d4.

Materials:

Treated and control cells

RIPA buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

Laemmli sample buffer

Polyacrylamide gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-GAPDH)

HRP-conjugated secondary antibody
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ECL substrate

Procedure:

Cell Lysis: Lyse cells in RIPA buffer.

Protein Quantification: Determine protein concentration using the BCA assay.

Sample Preparation: Mix protein lysates with Laemmli buffer and heat at 95°C for 5 minutes.

Gel Electrophoresis: Separate proteins by SDS-PAGE.

Protein Transfer: Transfer proteins to a PVDF membrane.

Blocking: Block the membrane for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at

4°C.

Secondary Antibody Incubation: Incubate with HRP-conjugated secondary antibody for 1

hour at room temperature.

Detection: Detect protein bands using an ECL substrate and an imaging system.

Analysis: Quantify band intensities and normalize to a loading control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12413929/docs#z-indirubin-d4-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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